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Cat. No.: B033771 Get Quote

A Technical Guide to the Solubility of Acid
Yellow 42
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid

Yellow 42 (C.I. 22910), a widely used anionic dye. Understanding the solubility of this

compound in various solvents is critical for its application in diverse fields, including biological

staining, textile dyeing, and as a component in certain formulations. This document compiles

available quantitative and qualitative solubility data, outlines detailed experimental protocols for

solubility determination, and provides visual representations of key concepts and workflows.

Core Concepts in Solubility
The solubility of a substance, such as Acid Yellow 42, is its ability to dissolve in a solid, liquid,

or gaseous solvent to form a homogeneous solution. This property is fundamentally governed

by the principle of "like dissolves like," which implies that substances with similar chemical

characteristics and intermolecular forces are more likely to be soluble in one another.

Acid Yellow 42 is a disulfonated azo dye, possessing both polar (sulfonate groups) and non-

polar (aromatic rings) regions in its molecular structure. This amphiphilic nature dictates its

solubility profile across a range of solvents with varying polarities.
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Quantitative Solubility Data
Precise quantitative solubility data for Acid Yellow 42 in a wide array of organic solvents is not

extensively available in public literature. However, its solubility in water has been documented.

The table below summarizes the available quantitative and qualitative data.

Solvent Chemical Class Solubility Temperature (°C)

Water Polar Protic 17.27 g/L[1][2][3] 20[1][2][3]

Ethanol Polar Protic
Soluble (lemon yellow

solution)[1][2][3][4]
Not Specified

Acetone Polar Aprotic
Slightly Soluble[1][2]

[3][4]
Not Specified

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility values in specific solvent systems, the following

experimental protocol, based on the saturation shake-flask method, is recommended. This

method is a reliable approach for determining the solubility of a compound at a given

temperature.

Objective: To determine the equilibrium solubility of Acid Yellow 42 in a specific solvent at a

controlled temperature.

Materials:

Acid Yellow 42 powder

Solvent of interest (e.g., ethanol, methanol, dimethyl sulfoxide)

Analytical balance

Scintillation vials or glass test tubes with screw caps

Constant temperature shaker or incubator

Syringe filters (0.45 µm pore size, solvent-compatible)
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Syringes

Volumetric flasks

UV-Vis spectrophotometer

Cuvettes

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Acid Yellow 42 to a series of vials. The exact amount should be

more than what is expected to dissolve.

Pipette a known volume of the selected solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25°C

or 37°C).

Allow the solutions to shake for a predetermined period (e.g., 24, 48, or 72 hours) to

ensure equilibrium is reached. It is advisable to test at multiple time points to confirm that

the concentration is no longer changing.

Sample Collection and Filtration:

Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature

for a short period to allow the excess solid to settle.

Carefully draw a sample from the supernatant using a syringe.

Immediately attach a syringe filter and filter the solution into a clean, pre-weighed vial to

remove any undissolved particles. This step is crucial to avoid artificially high solubility

readings.
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Quantification:

Accurately weigh the filtered solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a temperature that will not degrade the dye.

Once the solvent is completely removed, weigh the vial containing the dried Acid Yellow

42.

The mass of the dissolved dye is the final weight of the vial minus the initial weight of the

empty vial.

Alternatively, if a validated analytical method such as UV-Vis spectrophotometry is

available, a calibration curve can be prepared to determine the concentration of Acid

Yellow 42 in the filtered solution.

Calculation of Solubility:

Calculate the solubility in grams per liter (g/L) or milligrams per milliliter (mg/mL) using the

mass of the dissolved dye and the volume of the solvent in which it was dissolved.

Visualizing Experimental and Conceptual
Frameworks
To further elucidate the processes and concepts discussed, the following diagrams have been

generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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